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Compound of Interest

Compound Name: 2-Methyl-1,4-dioxane

Cat. No.: B3048262 Get Quote

Technical Guide: Physical Properties of 2-
Methyl-1,4-dioxane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Methyl-1,4-dioxane, specifically its boiling point and density. This document is intended to

serve as a valuable resource for researchers and professionals in drug development and

related scientific fields who require accurate and detailed information on this compound.

Core Physical Properties
2-Methyl-1,4-dioxane (CAS No. 16279-34-8) is a heterocyclic ether. An understanding of its

physical properties is fundamental for its application in research and development, particularly

in designing reaction conditions and purification protocols.

Data Summary
The following table summarizes the available quantitative data for the key physical properties

of 2-Methyl-1,4-dioxane.
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Physical Property Value Conditions Source

Boiling Point 108.00 - 109.00 °C
at 760.00 mm Hg

(estimated)
[1][2]

Density
Data not readily

available
- -

Note: While an estimated boiling point is available, a precise, experimentally determined value

for the density of 2-Methyl-1,4-dioxane is not readily found in publicly available literature. For

context, the density of the parent compound, 1,4-dioxane, is approximately 1.034 g/cm³ at 25

°C[3][4].

Experimental Protocols for Property Determination
Accurate determination of physical properties is crucial for the characterization of chemical

compounds. Below are detailed methodologies for the experimental determination of boiling

point and density.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Two common and reliable methods for its determination are the Thiele tube method

and the distillation method.

1. Thiele Tube Method

This micro-method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil, and a heat source.

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing heating oil, ensuring the oil level is

above the sample.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid is drawn into the capillary tube.

2. Simple Distillation Method

This method is suitable when a larger volume of the liquid is available.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

The liquid sample is placed in the distillation flask along with a few boiling chips to ensure

smooth boiling.

The distillation apparatus is assembled, with the thermometer bulb positioned just below

the side arm leading to the condenser to accurately measure the temperature of the vapor.

The liquid is heated to a gentle boil.

The temperature is recorded when the vapor condensation rate is steady and the

temperature reading on the thermometer is constant. This constant temperature is the

boiling point of the liquid.

Density Determination
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Density is the mass of a substance per unit volume. The pycnometer and hydrometer methods

are standard laboratory procedures for determining the density of liquids.

1. Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume.

Apparatus: Pycnometer, analytical balance, and a constant temperature bath.

Procedure:

The mass of the clean, dry, and empty pycnometer is accurately measured.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped from the outside.

The mass of the filled pycnometer is measured.

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density

(e.g., deionized water) at the same temperature.

The mass of the pycnometer filled with the reference liquid is measured.

The density of the sample liquid is calculated using the following formula: Density of

Sample = (Mass of Sample / Mass of Reference Liquid) * Density of Reference Liquid

2. Hydrometer Method

A hydrometer is an instrument that measures the specific gravity (relative density) of a liquid.

Apparatus: Hydrometer, and a graduated cylinder large enough to float the hydrometer.

Procedure:

The graduated cylinder is filled with the liquid sample to a level that will allow the

hydrometer to float freely without touching the bottom or sides.

The hydrometer is gently lowered into the liquid until it floats.
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The reading is taken from the scale on the hydrometer stem at the point where the surface

of the liquid meets the stem. The reading should be taken at the bottom of the meniscus

for an accurate measurement.

The temperature of the liquid should also be recorded, as density is temperature-

dependent.

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental procedures described

above.

Thiele Tube Method

Distillation Method

Start Prepare Sample and Apparatus Heat Thiele Tube Observe Bubble Stream Cool and Observe Record Boiling Point End

Start Assemble Distillation Apparatus Heat Sample to Boiling Stabilize Vapor Temperature Record Constant Temperature End

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Pycnometer Method

Hydrometer Method

Start Weigh Empty Pycnometer Weigh Pycnometer with Sample Weigh Pycnometer with Reference Calculate Density End

Start Fill Cylinder with Sample Float Hydrometer Read Scale at Meniscus Record Temperature End
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Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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